Cas no 160921-12-0 (Aziridine,1-methyl-2-(trifluoromethyl)-)

Aziridine,1-methyl-2-(trifluoromethyl)- structure
160921-12-0 structure
Product name:Aziridine,1-methyl-2-(trifluoromethyl)-
CAS No:160921-12-0
MF:C4H6F3N
MW:125.092351436615
CID:109626
PubChem ID:14965861

Aziridine,1-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Aziridine,1-methyl-2-(trifluoromethyl)-
    • 1-Methyl-2-(trifluoromethyl)aziridine
    • Aziridine,1-methyl-2-(trifluoromethyl)-(9CI)
    • Aziridine, 1-methyl-2-(trifluoromethyl)- (9CI)
    • 160921-12-0
    • DTXSID70566188
    • Inchi: InChI=1S/C4H6F3N/c1-8-2-3(8)4(5,6)7/h3H,2H2,1H3
    • InChI Key: GKPDMKPUPYILET-UHFFFAOYSA-N
    • SMILES: CN1CC1C(F)(F)F

Computed Properties

  • Exact Mass: 125.04528
  • Monoisotopic Mass: 125.04523368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 97.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3Ų
  • XLogP3: 1.2

Experimental Properties

  • PSA: 3.01

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